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Compound of Interest

Compound Name: Disulfurous acid

Cat. No.: B1196436 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disulfurous acid, with the chemical formula H₂S₂O₅, is a sulfur oxoacid that presents a unique

case in inorganic chemistry. Termed a "phantom acid," it is highly unstable and does not exist in

a free, isolable state. Its significance lies in its salts, known as disulfites or metabisulfites, which

are stable and have widespread applications. This technical guide provides a comprehensive

overview of the theoretical properties of disulfurous acid and the experimentally determined

characteristics of its corresponding disulfite anion and salts.

Molecular Structure and Bonding
Theoretical Structure of Disulfurous Acid:

While disulfurous acid has not been isolated, its theoretical structure is HO−S(=O)₂−S(=O)

−OH. A key feature of this molecule is a direct sulfur-sulfur bond, which distinguishes it from

disulfuric acid (H₂S₂O₇) where the sulfur atoms are bridged by an oxygen atom. The two sulfur

atoms in disulfurous acid exist in different oxidation states: one is +5, bonded to three oxygen

atoms, and the other is +3, bonded to two oxygen atoms and a hydroxyl group.

Structure of the Disulfite Anion:

The anion of disulfurous acid, the disulfite ion (S₂O₅²⁻), is stable and its structure has been

characterized. It is formed by the dehydration of two bisulfite (HSO₃⁻) ions. The disulfite ion
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has an unsymmetrical structure with an S-S bond. The anion can be described as an SO₂

group linked to an SO₃ group. The negative charge is more localized on the SO₃ end.

Table 1: Computed and Experimental Bond Parameters for Disulfurous Acid and the Disulfite

Anion

Parameter Molecule/Ion Value Reference

Molecular Formula Disulfurous Acid H₂S₂O₅

Molecular Weight Disulfurous Acid 146.15 g/mol

S-S Bond Length Disulfite Anion 2.22 Å

S-O Bond Lengths Disulfite Anion 1.46 Å and 1.50 Å

Chemical Properties and Reactivity
Acidity:

Due to its instability, the pKa of disulfurous acid has not been experimentally determined.

Theoretical calculations are required to estimate its acidity. For comparison, the related but

stable disulfuric acid has a pKa of approximately 2.5 in concentrated sulfuric acid.

Decomposition:

Disulfurous acid is prone to decomposition. In aqueous solutions, an equilibrium exists

between sulfur dioxide (SO₂), water, bisulfite (HSO₃⁻), and disulfite (S₂O₅²⁻) ions. The

formation of the disulfite ion is favored in more concentrated solutions of bisulfite through the

following equilibrium:

2 HSO₃⁻(aq) ⇌ S₂O₅²⁻(aq) + H₂O(l)

Salts of Disulfurous Acid (Disulfites/Metabisulfites):

The salts of disulfurous acid, such as sodium metabisulfite (Na₂S₂O₅) and potassium

metabisulfite (K₂S₂O₅), are stable crystalline solids. They are widely used as preservatives,
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antioxidants, and sterilizing agents, particularly in the food and beverage industry. In solution,

they act as a source of bisulfite ions.

Table 2: Physicochemical Properties of Common Disulfites

Property
Sodium
Metabisulfite
(Na₂S₂O₅)

Potassium
Metabisulfite
(K₂S₂O₅)

Reference

Molar Mass 190.11 g/mol 222.32 g/mol

Appearance
White crystalline

powder

White crystalline

powder

Odor
Pungent, sulfur

dioxide-like

Pungent, sulfur

dioxide-like

Decomposition Temp. > 150 °C 190 °C

Solubility in Water Freely soluble 450 g/L (20 °C)

Solubility in Ethanol Slightly soluble Insoluble

Experimental Protocols
As disulfurous acid cannot be isolated, experimental protocols focus on the preparation and

analysis of its stable salts.

Preparation of Sodium Metabisulfite:

A common method for the preparation of sodium metabisulfite involves the reaction of sulfur

dioxide with a solution of sodium carbonate or sodium hydroxide.

Reaction Equation: 2 SO₂(g) + Na₂CO₃(aq) → Na₂S₂O₅(s) + CO₂(g)

Procedure: Sulfur dioxide gas is bubbled through a concentrated solution of sodium

carbonate. As the reaction proceeds, sodium metabisulfite precipitates out of the solution

and can be collected by filtration, washed, and dried.
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Visualizations
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Caption: Theoretical structure of disulfurous acid (H₂S₂O₅).
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Caption: Equilibrium of bisulfite and disulfite ions in aqueous solution.

Conclusion
Disulfurous acid remains a theoretical molecule, its properties inferred from the behavior of its

stable and commercially important salts, the disulfites. For researchers and professionals in

drug development, understanding the chemistry of disulfites is crucial, as they are often used

as excipients and antioxidants in pharmaceutical formulations. The reactivity of the disulfite ion,

particularly its equilibrium with bisulfite and sulfur dioxide in aqueous solutions, is a key factor

in its application and stability. Future computational studies may provide more insight into the

fleeting existence and properties of free disulfurous acid.

To cite this document: BenchChem. [An In-depth Technical Guide to the Properties of
Disulfurous Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1196436#what-are-the-properties-of-disulfurous-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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